Cas no 2068065-26-7 (tert-butyl 3-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)azetidine-1-carboxylate)

tert-butyl 3-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)azetidine-1-carboxylate structure
2068065-26-7 structure
Product Name:tert-butyl 3-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)azetidine-1-carboxylate
CAS No:2068065-26-7
MF:C19H29BN2O4
MW:360.255565404892
CID:6821876
PubChem ID:139270239
Update Time:2025-04-03

tert-butyl 3-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • SY326445
    • 6-(1-Boc-azetidin-3-yl)pyridine-3-boronic Acid Pinacol Ester
    • C91449
    • MFCD31806152
    • 2068065-26-7
    • CS-30647
    • tert-butyl 3-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)azetidine-1-carboxylate
    • DB-130595
    • tert-butyl 3-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]azetidine-1-carboxylate
    • Inchi: 1S/C19H29BN2O4/c1-17(2,3)24-16(23)22-11-13(12-22)15-9-8-14(10-21-15)20-25-18(4,5)19(6,7)26-20/h8-10,13H,11-12H2,1-7H3
    • InChI Key: WLLYKEUKEYXDTK-UHFFFAOYSA-N
    • SMILES: O1B(C2=CN=C(C=C2)C2CN(C(=O)OC(C)(C)C)C2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 360.2220376Da
  • Monoisotopic Mass: 360.2220376Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.9Ų

tert-butyl 3-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)azetidine-1-carboxylate Related Literature

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